Cas no 23647-14-5 (Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate)

• Product Name: Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate
• CAS No: 23647-14-5
• MF: C₁₆H₉N₂Na₃O₁₁S₃
• MW: 570.413773298264
• MDL: MFCD00003952
• CID: 88459
• PubChem ID: 24899830
• Update Time: 2026-05-14

Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Sulfophenylazo)1,8-dihydroxy-3,6-naphthalenedisulfonic acid, trisodium salt
• 4,5-Dihydroxy-3-(4-sulfophenylazo)-2,7-naphthalenedisulfonic acid, trisodium salt
• p-Sulfophenylazochromotropic acid trisodium salt
• SPADNS
• 2-(4-Sulfophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic acid trisodium salt
• trisodium 4,5-dihydroxy-3-(4-sulphonatophenylazo)naphthalene-2,7-disulphonate
• Sulphanilic acid azochromotrope~2-(4-Sulphophenylazo)chromotropic acid trisodium salt
• Sulfanilic acid azochromotrop
• Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate Hydrate
• 2-(4-Sulfophenylazo)1,8-dihydroxy-3,6-naphthalenedisulfonicacid,trisodiumsalt,indicatorgrade100GR
• 2-(4-Sulfophenylazo)1,8-dihydroxy-3,6-naphthalenedisulfonicacid,trisodiumsalt,indicatorgrade10GR
• 2-(4-Sulfophenylazo)1,8-dihydroxy-3,6-naphthalenedisulfonicacid,trisodiumsalt,indicatorgrade25GR
• 4-sulfophenylazonaphthalene-3,6
• 2-(4-Sulfophenylazo)1,8-dihydroxy-3,6-naphthalenedisulfonic acid
• 2-(4-Sulfophenylazo)1,8-dihydroxy-3,6-naphthalenedisulfonic acid,trisodium salt,indicator grade
• 2-(p-Sulfophenylazo)chromotrop
• 2,7-naphthalenedisulfonic
• 4,5-Dihydroxy-3-(4-sulfophenylazo)-2,7-napht
• SpadnsGr
• SULFANILIC ACID AZOCHROMOTROPE
• Sulfanilic acid azochromtrop
• SULFANILIC ACID-AZOCHROMOTROP
• 1,8-Dihydroxy-2-(4-sulfophenylazo)naphthalene-3,6-disulfonic acid trisodium salt
• 2-(4-Sulfophenylazo)chromotropic acid trisodium salt
• 1,8-Dihydroxy-2-(4-sulfophenylazo)naphthalene-3,6-disulfonic Acid Trisodium Salt Hydrate
• 4,5-Dihydroxy-3-(4-sulfophenylazo)-2,7-naphthalenedisulfonic Acid Trisodium Salt Hydrate
• SPADNS Hydrate
• Trisodium 1,8-Dihydroxy-2-(4-sulfophenylazo)naphthalene-3,6-disulfonate Hydrate
• 2,7-naphthalenedisulfonic acid,4,5-dihydroxy-3-((4-sulfophenyl)azo)-,trisodium salt
• 2,7-naphthalenedisulfonic acid,4,5-dihydroxy-3-((4-sulfophenyl)azo)-,trisodium
• Trisodium 2-(4-sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate
• 2-(4-Sulfophenylazo)-1,8-dihydroxy-3,6-naphthalene disulfonic acid trisodium salt
• Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate

• MDL： MFCD00003952
• Inchi： 1S/C16H12N2O11S3.3Na.H2O/c19-12-7-11(31(24,25)26)5-8-6-13(32(27,28)29)15(16(20)14(8)12)18-17-9-1-3-10(4-2-9)30(21,22)23;;;;/h1-7,19-20H,(H,21,22,23)(H,24,25,26)(H,27,28,29);;;;1H2/q;3*+1;/p-2/b18-17+;;;;
• InChI Key： KYGSCPLFMBZEHO-MJCKVQKWSA-L
• SMILES： S(C1C(=C(C2=C(C([H])=C(C([H])=C2C=1[H])S(=O)(=O)[O-])O[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])S(=O)(=O)O[H])(=O)(=O)[O-].[Na+].[Na+].[Na+].O([H])[H]

Computed Properties

• Exact Mass: 569.90600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 992
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• Topological Polar Surface Area: 260

Experimental Properties

• Color/Form: Dark red powder
• Melting Point: >300°C
• PH: 6.0 (10g/l, H2O, 22℃)
• Solubility: 220g/l
• Water Partition Coefficient: Soluble in water (10 mg/ml), and ethanol (1 mg/ml). very slightly soluble or insoluble in alcohol and organic solvents.
• PSA: 261.92000
• LogP: 4.62110
• Solubility: Not determined

Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate

Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate: A Comprehensive Overview

The compound known as Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate (CAS No. 23647-14-5) is a highly specialized chemical entity with significant applications in various industrial and scientific domains. This compound is particularly notable for its role in the production of azo dyes and its unique chemical properties that make it indispensable in certain manufacturing processes. Recent advancements in chemical synthesis and material science have further highlighted its potential for innovative applications.

Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate is a derivative of naphthalene, a polycyclic aromatic hydrocarbon with two fused benzene rings. The molecule's structure includes sulfonic acid groups and azo linkages, which contribute to its stability and reactivity. The presence of these functional groups allows the compound to act as a versatile building block in the synthesis of complex organic molecules. Researchers have recently explored its use in the development of advanced materials such as conductive polymers and sensors due to its ability to facilitate electron transfer processes.

The CAS registry number 23647-14-5 uniquely identifies this compound within the chemical database system. This identifier is crucial for ensuring accurate communication and regulation within the global chemical industry. The compound's properties, including its solubility, thermal stability, and reactivity under various conditions, have been extensively studied to optimize its use in industrial applications.

In terms of applications, Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate is widely utilized in the textile industry as a component in dye formulations. Its ability to form stable azo complexes makes it ideal for producing vibrant and durable textile colors. Recent studies have focused on enhancing the efficiency of dyeing processes by modifying the compound's structure to improve colorfastness and reduce environmental impact.

Moreover, this compound has found niche applications in pharmaceutical research and diagnostic chemistry. Its unique electronic properties make it a valuable tool in the development of sensors for detecting specific analytes in biological systems. For instance, researchers have employed it as a sensing element in biosensors designed to detect glucose levels or heavy metal ions in water samples.

The synthesis of Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate involves a series of carefully controlled reactions that ensure high purity and consistency. Modern synthetic methodologies have been developed to streamline the production process while minimizing waste and energy consumption. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, Trisodium 2-(4-Sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonate (CAS No. 23647-14-5) stands as a testament to the ingenuity of modern chemical science. Its diverse applications across industries underscore its importance as a key chemical entity. As research continues to uncover new potential uses for this compound, it remains at the forefront of innovation in materials science and industrial chemistry.